Cas no 2169573-90-2 (2,6-Dibromo-4-(trifluoromethyl)benZoic acid)

• Product Name: 2,6-Dibromo-4-(trifluoromethyl)benZoic acid
• CAS No: 2169573-90-2
• MF: C₈H₃Br₂F₃O₂
• MW: 347.91143155098
• CID: 6794409
• PubChem ID: 171033626
• Update Time: 2025-06-13

2,6-Dibromo-4-(trifluoromethyl)benZoic acid Chemical and Physical Properties

Names and Identifiers

• 2169573-90-2
• 2,6-Dibromo-4-(trifluoromethyl)benZoic acid
• MFCD34768289

• Inchi： 1S/C8H3Br2F3O2/c9-4-1-3(8(11,12)13)2-5(10)6(4)7(14)15/h1-2H,(H,14,15)
• InChI Key： QDLDYAPANLUVRL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)(F)F)C=C(C=1C(=O)O)Br

Computed Properties

• Exact Mass: 347.84314g/mol
• Monoisotopic Mass: 345.84519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3Ų

Additional information on 2,6-Dibromo-4-(trifluoromethyl)benZoic acid

Comprehensive Overview of 2,6-Dibromo-4-(trifluoromethyl)benzoic acid (CAS No. 2169573-90-2)

2,6-Dibromo-4-(trifluoromethyl)benzoic acid (CAS No. 2169573-90-2) is a halogenated aromatic carboxylic acid with significant applications in pharmaceutical intermediates, agrochemical synthesis, and material science. The compound's unique structural features, including the presence of trifluoromethyl and bromine substituents, make it a valuable building block for designing advanced molecules. Its molecular formula is C₈H₃Br₂F₃O₂, and it exhibits notable stability under standard conditions.

The growing demand for fluorinated compounds in drug discovery has propelled interest in 2,6-Dibromo-4-(trifluoromethyl)benzoic acid. Researchers frequently search for "trifluoromethyl benzoic acid derivatives" or "brominated aromatic acids in synthesis" due to their role in enhancing bioavailability and metabolic stability. This compound's electron-withdrawing groups are particularly useful in cross-coupling reactions, a topic trending in organic chemistry forums and AI-driven research platforms.

In agrochemical applications, 2,6-Dibromo-4-(trifluoromethyl)benzoic acid serves as a precursor for herbicides and fungicides. Its halogenated aromatic structure aligns with the industry's shift toward sustainable pest control solutions. Recent studies highlight its potential in developing low-toxicity formulations, addressing environmental concerns raised in platforms like Google Scholar and PubMed.

From a material science perspective, this compound contributes to the synthesis of high-performance polymers and liquid crystals. Its ability to modify electronic properties makes it relevant for OLED materials and semiconductor coatings, topics frequently queried in patent databases. The compound's thermal stability and solubility profiles are also critical for industrial scale-up processes.

Analytical characterization of CAS No. 2169573-90-2 typically involves HPLC purity testing, NMR spectroscopy, and mass spectrometry. These methods ensure compliance with regulatory standards for pharmaceutical-grade intermediates. Laboratories often optimize protocols for "halogenated compound analysis" to minimize interference from heavy atoms.

Supply chain dynamics for 2,6-Dibromo-4-(trifluoromethyl)benzoic acid reflect broader trends in specialty chemicals procurement. Manufacturers emphasize batch-to-batch consistency and traceability documentation, responding to customer queries about "reliable benzoic acid suppliers." The compound's shelf life and storage conditions (typically 2-8°C under inert atmosphere) are frequently addressed in technical datasheets.

Emerging research explores the compound's utility in metal-organic frameworks (MOFs) and catalysis. Its Br/F synergistic effects enable unique coordination geometries, a subject gaining traction in academic search engines. Computational chemistry studies using DFT calculations further investigate its electronic properties for energy storage applications.

Regulatory compliance for 2169573-90-2 follows REACH and FDA guidelines for intermediate use. While not classified as hazardous under standard protocols, proper PPE handling (gloves, goggles) is recommended during synthesis. Environmental fate studies confirm moderate biodegradability, aligning with green chemistry principles often searched in sustainability contexts.

The global market for trifluoromethyl-containing compounds like this benzoic acid derivative is projected to grow at 6.2% CAGR (2023-2030), driven by pharmaceutical outsourcing and electronic material demand. Price fluctuations correlate with bromine availability, making "halogen supply chain resilience" a key industry discussion point.

Future applications may leverage the compound's radical scavenging potential in polymer stabilization or its hydrogen bonding capacity in crystal engineering. These directions respond to frequent researcher inquiries about "multifunctional aromatic acids" in scientific databases, positioning 2,6-Dibromo-4-(trifluoromethyl)benzoic acid as a versatile chemical platform.